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Compound of Interest

Compound Name: 5-iodo-3,4-dihydro-2H-pyran

Cat. No.: B12302642

Get Quote

Executive Summary
5-Iodo-3,4-dihydro-2H-pyran (5-I-DHP) is a critical vinyl iodide intermediate used extensively

in palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Heck) to

functionalize the pyran ring at the C5 position. While 3,4-dihydro-2H-pyran (DHP) is a

ubiquitous protecting group reagent, its direct conversion to the 5-iodo derivative requires

precise control over regioselectivity and suppression of acid-catalyzed polymerization.

This guide details a robust, scalable protocol for the direct electrophilic iodination of DHP using

N-Iodosuccinimide (NIS) catalyzed by Silver Nitrate (AgNO₃). Unlike methods relying on

elemental iodine (

) and pyridine, this protocol minimizes side reactions (such as iodo-acetal formation) and
simplifies purification.

Strategic Analysis & Mechanistic Logic
The Challenge: Regioselectivity and Stability
The starting material, 3,4-dihydro-2H-pyran, is a cyclic enol ether. Its reactivity is dominated by

the electron-rich C5=C6 double bond.
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Regioselectivity: Electrophiles (

) preferentially attack the

-carbon (C5) due to the strong mesomeric donation from the oxygen atom, which stabilizes
the resulting positive charge at the

-carbon (C6).

Stability: The intermediate oxocarbenium ion is highly susceptible to nucleophilic attack (e.g.,

by water or alcohols), leading to acetal byproducts. Furthermore, trace acids generated

during the reaction can trigger the rapid, exothermic polymerization of DHP.

The Solution: NIS/Ag(I) Mediated Substitution
The use of N-Iodosuccinimide (NIS) provides a controlled source of iodonium ions (

). The addition of catalytic Silver Nitrate (AgNO₃) serves two functions:

Activation: Ag(I) acts as a Lewis acid, activating NIS to release

more efficiently.

Scavenging: In some variants, silver can precipitate succinimide byproducts, driving the

equilibrium.

Mechanism:

Electrophilic Attack:

attacks C5, forming a resonance-stabilized oxocarbenium cation at C6.

Elimination: A proton is eliminated from C6 (the acetal position) to restore the double bond,

yielding the vinyl iodide.
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Caption: Mechanistic pathway for the regioselective iodination of DHP at the C5 position.

Experimental Protocol
Reagents & Equipment

Reagent MW ( g/mol )
Equiv.[1][2][3]
[4][5]

Purity/Grade Role

3,4-Dihydro-2H-

pyran (DHP)
84.12 1.0 >97%, Stabilized Substrate

N-

Iodosuccinimide

(NIS)

224.98 1.1 - 1.2 98% Iodine Source

Silver Nitrate

(AgNO₃)
169.87 0.1 - 0.2 ACS Reagent Catalyst

Acetonitrile

(MeCN)
- Solvent Anhydrous Solvent

Sodium

Thiosulfate (sat.

aq.)

- - - Quench
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Equipment:

Three-neck round-bottom flask (foil-wrapped).

Magnetic stir bar.

Inert gas line (Nitrogen or Argon).

Rotary evaporator.

Step-by-Step Methodology
Step 1: Setup and Activation

Protect from Light: Wrap the reaction flask in aluminum foil. Vinyl iodides and silver salts are

photosensitive.

Inert Atmosphere: Flame-dry the glassware and purge with Nitrogen (

).

Solvation: Dissolve 3,4-dihydro-2H-pyran (1.0 equiv) in anhydrous Acetonitrile (0.2 M

concentration).

Note: Acetonitrile is preferred over DCM for its ability to solubilize the silver catalyst and

stabilize the polar intermediate.

Step 2: Iodination Reaction
Catalyst Addition: Add AgNO₃ (0.1 equiv) to the stirring solution.

Reagent Addition: Add NIS (1.1 equiv) in portions over 10 minutes at room temperature (20–

25°C).

Observation: The solution may darken slightly as the reaction progresses.

Reaction Time: Stir at room temperature for 2–4 hours.

Monitoring: Monitor by TLC (Hexane/EtOAc 9:1). DHP stains strongly with
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. The product (5-I-DHP) will be less polar (higher

) and UV active.

Step 3: Workup (Critical for Stability)
Filtration: Filter the reaction mixture through a pad of Celite to remove precipitated silver

salts and succinimide. Rinse the pad with Diethyl Ether (

).

Quench: Wash the organic filtrate with saturated aqueous

(Sodium Thiosulfate) to remove any residual iodine (indicated by the disappearance of
brown/yellow color).

Neutralization: Wash with saturated

solution.

Why: This step ensures the removal of any trace acid (HI or succinic acid) that could

catalyze the polymerization of the unreacted DHP or the product.

Drying: Dry the organic layer over anhydrous

or

. Filter and concentrate under reduced pressure at low temperature (<30°C).

Step 4: Purification
Method A (High Purity): Flash Column Chromatography on Neutral Alumina (or silica gel pre-

treated with 1%

).

Eluent: Hexane/Ethyl Acetate (95:5).

Note: Avoid acidic silica, which degrades the enol ether.

Method B (Scale-Up): Vacuum Distillation.
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5-Iodo-DHP is a liquid.[4] Ensure the bath temperature does not exceed 60°C to prevent

decomposition.

Data & Validation
Expected Analytical Data

Technique Signal Interpretation

¹H NMR (CDCl₃) 6.5 - 6.7 ppm (s, 1H)

H-6: The vinylic proton at C6. It

appears as a singlet (or fine

triplet) because C5 is

substituted with Iodine.

¹H NMR (CDCl₃) 3.9 - 4.1 ppm (m, 2H)
H-2: Protons adjacent to

Oxygen.

¹H NMR (CDCl₃) 1.9 - 2.1 ppm (m, 4H) H-3, H-4: Methylene protons.

¹³C NMR ~145-150 ppm (C6)

Characteristic downfield shift of

the C6 carbon attached to

Oxygen.

¹³C NMR ~70-80 ppm (C5)

Upfield shift of the C5 carbon

bearing Iodine (Heavy atom

effect).

Troubleshooting Guide
Problem: Rapid polymerization (formation of viscous gum).

Cause: Acidic conditions.

Fix: Ensure all glassware is base-washed. Add 1%

to the reaction solvent. Use

as the drying agent.

Problem: Low Conversion.
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Cause: Degraded NIS (brown color indicates free

).

Fix: Recrystallize NIS from dioxane/CCl₄ before use. Ensure Ag catalyst is fresh.

Workflow Visualization
Start: DHP in MeCN

(Inert Atm, Foil Wrapped)

Add AgNO3 (0.1 eq)
Add NIS (1.1 eq)

Stir RT, 2-4 Hours
(Monitor TLC)

Filter through Celite
(Remove Ag/Succinimide)

Wash: Na2S2O3 (remove I2)
Wash: NaHCO3 (Neutralize)

Purification:
Column (Neutral Alumina)

OR Distillation

Product: 5-Iodo-3,4-dihydro-2H-pyran
(Store Cold/Dark)
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Caption: Operational workflow for the synthesis of 5-iodo-3,4-dihydro-2H-pyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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